Cas no 1378268-77-9 (Methyl 2-amino-2-(3-oxocyclohexyl)acetate)

• Product Name: Methyl 2-amino-2-(3-oxocyclohexyl)acetate
• CAS No: 1378268-77-9
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 5701689
• PubChem ID: 79006548
• Update Time: 2025-10-29

Methyl 2-amino-2-(3-oxocyclohexyl)acetate Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid, α-amino-3-oxo-, methyl ester
• Methyl 2-amino-2-(3-oxocyclohexyl)acetate

• Inchi： 1S/C9H15NO3/c1-13-9(12)8(10)6-3-2-4-7(11)5-6/h6,8H,2-5,10H2,1H3
• InChI Key： OORFTUZCBJHCOP-UHFFFAOYSA-N
• SMILES： C(C1CCCC(=O)C1)(N)C(=O)OC

Experimental Properties

• Density: 1.141±0.06 g/cm3(Predicted)
• Boiling Point: 282.1±10.0 °C(Predicted)
• pka: 7.13±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-amino-2-(3-oxocyclohexyl)acetate

Methyl 2-amino-2-(3-oxocyclohexyl)acetate: A Comprehensive Overview

Methyl 2-amino-2-(3-oxocyclohexyl)acetate (CAS No. 1378268-77-9) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years due to its potential applications in various fields. This compound belongs to the class of amino esters, which are widely used in pharmaceuticals, agrochemicals, and materials science. The molecule consists of a methyl group attached to an amino-substituted acetate moiety, with a cyclohexane ring containing a ketone group at the 3-position. This structural arrangement imparts Methyl 2-amino-2-(3-oxocyclohexyl)acetate with distinctive chemical properties that make it a valuable compound for research and industrial purposes.

Recent studies have highlighted the importance of Methyl 2-amino-2-(3-oxocyclohexyl)acetate in the development of bioactive molecules. Its amino group and ketone functionality provide opportunities for further chemical modifications, enabling the synthesis of derivatives with enhanced biological activity. For instance, researchers have explored the use of this compound as a precursor for peptide synthesis, where its amino group can be utilized to form peptide bonds with other amino acids or bioactive agents. This approach has shown promise in the creation of novel therapeutic agents with improved pharmacokinetic profiles.

In addition to its role in peptide synthesis, Methyl 2-amino-2-(3-oxocyclohexyl)acetate has been investigated for its potential in drug delivery systems. The compound's cyclohexane ring and ketone group contribute to its lipophilicity, which is advantageous for designing drugs that can penetrate cellular membranes more effectively. Recent advancements in nanotechnology have leveraged this property to develop lipid-based nanoparticles that encapsulate hydrophobic drugs, enhancing their solubility and bioavailability.

The synthesis of Methyl 2-amino-2-(3-oxocyclohexyl)acetate involves a multi-step process that typically begins with the preparation of the cyclohexanone derivative. Subsequent steps include alkylation or acylation reactions to introduce the amino and ester groups into the molecule. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets high-quality standards required for pharmaceutical applications.

One of the most exciting developments involving Methyl 2-amino-2-(3-oxocyclohexyl)acetate is its application in the field of agrochemicals. Scientists have discovered that certain derivatives of this compound exhibit potent insecticidal activity against agricultural pests. These findings have led to ongoing research aimed at developing eco-friendly pesticides that are effective yet safe for the environment.

Moreover, Methyl 2-amino-2-(3-oxocyclohexyl)acetate has shown potential in materials science as a building block for polymeric materials with tailored properties. Its ability to form hydrogen bonds due to the presence of amino and ester groups makes it suitable for synthesizing biodegradable polymers, which are increasingly sought after in packaging and biomedical applications.

In conclusion, Methyl 2-amino-2-(3-oxocyclohexyl)acetate (CAS No. 1378268-77-9) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and functional groups make it an invaluable tool for researchers and manufacturers alike. As ongoing studies continue to uncover new uses for this compound, it is poised to play an even more significant role in advancing scientific and technological innovations.